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Compound of Interest

Compound Name: Docosyl isooctanoate

Cat. No.: B15177234 Get Quote

For Immediate Use by Laboratory and Research Professionals

This document provides crucial safety and logistical information for the proper disposal of

docosyl isooctanoate, a long-chain ester commonly used in research and development.

Adherence to these procedures is vital for maintaining a safe laboratory environment and

ensuring regulatory compliance. The following guidance is based on the safety profiles of

structurally similar long-chain esters and alcohols, in the absence of a specific Safety Data

Sheet (SDS) for docosyl isooctanoate.

Quantitative Data on Related Compounds
Since specific data for docosyl isooctanoate is not readily available, the following table

summarizes key quantitative information for related long-chain substances: Behenyl Alcohol

(Docosanol) and Behenyl Behenate. These compounds share structural similarities and provide

a basis for safe handling and disposal protocols.
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Property
Behenyl Alcohol
(Docosanol)

Behenyl Behenate
Docosyl
Isooctanoate
(Anticipated)

CAS Number 661-19-8[1] Not Available Not Available

Molecular Formula C22H46O[1] C44H88O2 C30H60O2

Physical State Solid[1] Solid[2]

Likely a waxy solid or

viscous liquid at room

temperature.

Water Solubility Insoluble[2] Insoluble[2]
Expected to be

insoluble in water.

Flash Point
212 °C (414 °F) -

Cleveland open cup[3]
Not Determined[2]

Expected to be high,

indicating low

flammability.

Hazard Classification

Not classified as

hazardous according

to GHS.[1]

Not classified as

hazardous.[2]

Unlikely to be

classified as

hazardous, but should

be handled with care.

Acute Toxicity (Oral)

May be harmful if

swallowed (Category

5).[1]

Nontoxic, but may be

an irritant.[2]

Expected to have low

acute toxicity.

Primary Hazards

May cause respiratory

irritation (mist/vapors).

[1]

May be an irritant to

skin and eyes.[2]

Potential for mild

irritation upon contact.

If heated, vapors may

cause respiratory

irritation.

Experimental Disposal Protocols
The following step-by-step procedures are recommended for the safe disposal of docosyl
isooctanoate. These protocols are designed to minimize environmental impact and ensure the

safety of laboratory personnel.
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Small Quantities (<50 mL)
For the disposal of small volumes of docosyl isooctanoate, the absorption and evaporation

method is recommended.

Personal Protective Equipment (PPE): Wear appropriate PPE, including nitrile gloves, safety

glasses, and a lab coat.

Ventilation: Perform the procedure in a well-ventilated fume hood.

Absorption: Absorb the liquid onto an inert material such as paper towels, vermiculite, or

sand.[4]

Evaporation: Allow the absorbed material to sit in the fume hood until the ester has fully

evaporated.[4]

Final Disposal: Once dry, the absorbent material can be disposed of in the regular solid

waste stream.[4]

Large Quantities (>50 mL)
For larger volumes, direct disposal into laboratory waste streams is not appropriate. These

quantities must be collected for professional disposal.

Personal Protective Equipment (PPE): Wear appropriate PPE, including nitrile gloves, safety

glasses, and a lab coat.

Containment: Place the docosyl isooctanoate in a clearly labeled, sealed, and non-reactive

container.

Labeling: The container must be labeled as "Organic Waste" and should list the contents,

including "Docosyl Isooctanoate."

Storage: Store the container in a designated hazardous waste accumulation area, away from

incompatible materials such as strong oxidizing agents.[2][5]

Professional Disposal: Arrange for collection by a licensed hazardous waste disposal

contractor.[4]
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Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

docosyl isooctanoate.
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Click to download full resolution via product page

Caption: Disposal workflow for docosyl isooctanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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